Cas no 132496-77-6 (Methyl 3-chloro-4,5-dihydroxybenzoate)
132496-77-6 structure
Product Name:Methyl 3-chloro-4,5-dihydroxybenzoate
CAS No:132496-77-6
MF:C8H7ClO4
MW:202.59178185463
CID:1090051
PubChem ID:21649010
Update Time:2025-04-20
Methyl 3-chloro-4,5-dihydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-4,5-dihydroxybenzoate
- Methyl 3-chloro 4,5-dihydroxy benzoate
- SCHEMBL1420175
- DTXSID70616591
- 132496-77-6
- Methyl3-chloro-4,5-dihydroxybenzoate
- DB-085043
- A888286
- AKOS022174753
- CS-W007156
- SWRZROKGZUCAQN-UHFFFAOYSA-N
-
- MDL: MFCD09927452
- Inchi: 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,10-11H,1H3
- InChI Key: SWRZROKGZUCAQN-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C(=O)OC)C=1)O)O
Computed Properties
- Exact Mass: 202.0032864g/mol
- Monoisotopic Mass: 202.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
Methyl 3-chloro-4,5-dihydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156009-1g |
methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 1g |
$405 | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M93780-250mg |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 250mg |
¥2232.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M93780-1g |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 1g |
¥5422.0 | 2021-09-08 | ||
| Chemenu | CM156009-1g |
methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 1g |
$481 | 2024-08-02 | |
| Alichem | A019094301-250mg |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 250mg |
162.68 USD | 2021-05-31 | |
| Alichem | A019094301-1g |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 1g |
410.85 USD | 2021-05-31 | |
| Chemenu | CM156009-100mg |
methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 100mg |
$144 | 2024-08-02 | |
| Chemenu | CM156009-250mg |
methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 250mg |
$241 | 2024-08-02 | |
| Ambeed | A957857-1g |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95+% | 1g |
$433.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1065011-100mg |
Methyl 3-chloro-4,5-dihydroxybenzoate |
132496-77-6 | 95% | 100mg |
¥1126.00 | 2024-08-09 |
Methyl 3-chloro-4,5-dihydroxybenzoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
132496-77-6 (Methyl 3-chloro-4,5-dihydroxybenzoate) Related Products
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